Cas no 2680767-99-9 (benzyl 3-nitro-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate)

• Product Name: benzyl 3-nitro-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate
• CAS No: 2680767-99-9
• MF: C₁₄H₁₄N₄O₄
• MW: 302.28536272049
• CID: 5633503
• PubChem ID: 165933903
• Update Time: 2025-06-10

benzyl 3-nitro-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680767-99-9
• benzyl 3-nitro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate
• EN300-28290707
• benzyl 3-nitro-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate

• Inchi： 1S/C14H14N4O4/c19-14(22-10-11-5-2-1-3-6-11)16-7-4-8-17-13(16)12(9-15-17)18(20)21/h1-3,5-6,9H,4,7-8,10H2
• InChI Key： IFYGRICDRVGAEM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2=C(C=NN2CCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 302.10150494g/mol
• Monoisotopic Mass: 302.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.2Ų

Additional information on benzyl 3-nitro-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate

Exploring the Applications and Properties of Benzyl 3-nitro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate (CAS No. 2680767-99-9)

Benzyl 3-nitro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate (CAS No. 2680767-99-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazolo[1,5-a]pyrimidine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors and kinase-targeting agents.

The compound's nitro and benzyl carboxylate functional groups contribute to its reactivity, enabling diverse chemical modifications. This adaptability aligns with current trends in fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms. As the pharmaceutical industry increasingly adopts computational chemistry tools, compounds like benzyl 3-nitro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate serve as critical building blocks for virtual screening and structure-activity relationship (SAR) studies.

Recent publications highlight its role in developing anticancer and anti-inflammatory candidates, addressing growing public interest in precision medicine. The compound's pyrimidine scaffold mimics natural nucleotides, making it relevant for RNA-targeting therapies—a hot topic since the COVID-19 pandemic spurred mRNA vaccine development. Additionally, its nitroaromatic moiety is being explored for photoaffinity labeling applications, a technique gaining traction in proteomics research.

From a synthetic chemistry perspective, CAS 2680767-99-9 exemplifies the convergence of green chemistry principles and catalysis. Researchers are optimizing its production using flow chemistry systems to reduce waste, responding to the chemical industry's sustainability goals. Its stability under mild conditions also makes it suitable for high-throughput screening (HTS), a method frequently searched by labs adopting automation technologies.

In material science, derivatives of this compound show promise in organic electronics, particularly for OLED materials. The π-conjugated system in its structure aligns with the search for energy-efficient luminescent materials. This multidisciplinary relevance ensures that benzyl 3-nitro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate remains a compound of interest across academic and industrial R&D sectors.